Cas no 122269-09-4 (2-Heptanone,7-[(3-aminopropyl)amino]-)

• Product Name: 2-Heptanone,7-[(3-aminopropyl)amino]-
• CAS No: 122269-09-4
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 174642
• PubChem ID: 129689
• Update Time: 2025-04-19

2-Heptanone,7-[(3-aminopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone,7-[(3-aminopropyl)amino]-
• 7-(3-aminopropylamino)heptan-2-one
• 7-(N-(3-aminopropyl)amino)heptan-2-one
• 2-Heptanone, 7-((3-aminopropyl)amino)-
• 7-[(3-aminopropyl)amino]heptan-2-one
• APAH
• DTXSID70153557
• 122269-09-4
• CHEMBL173782
• 7-[N-(3-Aminopropyl)amino]heptan-2-one
• SCHEMBL12409526
• BDBM50405937
• CHEMBL2414008

• Inchi： 1S/C10H22N2O/c1-10(13)6-3-2-4-8-12-9-5-7-11/h12H,2-9,11H2,1H3
• InChI Key： IINWDBQBGSUBQT-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCNCCCN

Computed Properties

• Exact Mass: 186.17336
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12